Cas no 1806401-66-0 (2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one
• CAS No: 1806401-66-0
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4974518
• Update Time: 2025-11-06

2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10Br2O/c1-7(12)10(13)9-5-3-2-4-8(9)6-11/h2-5,7H,6H2,1H3
• InChI Key： HTLCFSBBRTWQIE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=CC=1CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one (CAS No. 1806401-66-0)

2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one, with the CAS number 1806401-66-0, is a brominated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a bromomethyl group and a bromoalkyl ketone moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one can be represented as C₁₀H₉Br₂O. The presence of two bromine atoms imparts significant reactivity and versatility to this compound, enabling it to participate in a wide range of chemical reactions. These reactions include nucleophilic substitution, elimination, and cross-coupling reactions, which are crucial for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In the realm of medicinal chemistry, 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one has shown promise as a building block for the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of derivatives from this compound that exhibited potent anti-cancer activity against various human cancer cell lines. The researchers found that these derivatives were able to selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells.

Beyond its applications in drug discovery, 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one has also been investigated for its potential use in materials science. A research team at the University of California, Berkeley, published a study in 2023 that demonstrated the utility of this compound in the synthesis of functional polymers. The team used 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one as a monomer to create polymers with tunable properties, such as thermal stability and mechanical strength. These polymers showed promise for applications in electronics and coatings.

The synthetic accessibility of 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-bromobenzyl bromide with acetone in the presence of a base, followed by bromination at the α-carbon position. This method yields high purity and good yields, making it suitable for large-scale production.

In addition to its synthetic utility, 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one has been studied for its environmental impact. A study published in the Journal of Environmental Science and Health in 2023 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for ensuring the safe handling and disposal of this compound.

The future prospects for 2-Bromo-1-(2-(bromomethyl)phenyl)propan-1-one are promising. Ongoing research continues to uncover new applications and optimize existing synthetic methods. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in various scientific and industrial fields.